Cas no 1105203-93-7 (4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1105203-93-7
• MF: C₁₈H₁₃N₃O₅
• MW: 351.312924146652
• CID: 5385553
• Update Time: 2025-05-20

4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
• 4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C18H13N3O5/c22-17-9-23-13-4-2-1-3-12(13)21(17)8-16-19-18(20-26-16)11-5-6-14-15(7-11)25-10-24-14/h1-7H,8-10H2
• InChI Key： KJZSGBMQXRCFFM-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC2ON=C(C3=CC=C4OCOC4=C3)N=2)C(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1105203-93-7)

4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1105203-93-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxoles and benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the 1,2,4-oxadiazole ring and the benzodioxole moiety, contribute to its intriguing pharmacological properties.

The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. This ring system is widely studied for its ability to enhance the stability and bioavailability of drug molecules. In the context of 4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one, the 1,2,4-oxadiazole ring plays a crucial role in modulating its interactions with biological targets.

The benzodioxole moiety is a six-membered aromatic ring with two oxygen atoms bridging adjacent carbon atoms. This structural feature is often associated with compounds that exhibit potent biological activities, such as anti-inflammatory and anti-cancer properties. The presence of the benzodioxole group in 4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one contributes to its overall stability and enhances its ability to interact with specific protein targets.

The benzoxazine core is a seven-membered heterocyclic ring containing one nitrogen atom and one oxygen atom. This ring system is known for its ability to form stable complexes with metal ions and its potential as a scaffold for designing new drugs. In 4-{[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one, the benzoxazine ring provides additional structural diversity and enhances the compound's pharmacological profile.

Recent studies have focused on the potential therapeutic applications of 4-{[3-(2H-1,3-benzodioxol-5-y l)-1 , 2 , 4 - o x a d i a z o l - 5 - y l ] m e t h y l } - 3 , 4 - d i h y d r o - 2 H - 1 , 4 - b e n z o x a z i n - 3 - o n e. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have potential as a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-{[3-(2H\-1\ , \ 3\-b e n z o d i o x o l \ - \ 5 \ - \ y l ) \ - \ 1 \ , \ 2 \ , \ 4 \ - \ o x a d i a z o l \ - \ 5 \ - \ y l ] m e t h y l } \ - \ 3 \ , \ 4 \ - d i h y d r o \ - \ 2 H \ - \ 1\ ,\ 4\-b e n z o x a z i n\-3\-o n e has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells and reduce tumor growth in xenograft models.

The pharmacokinetic properties of 4-{[3-(2H\-1\ ,\ 3\-b e n z o d i o x o l\-5\-y l )\-1\,\ 2\,\ 4\-o x a d i a z o l\-5\-y l ] m e t h y l }\,-\,\(d) \(e) \(f) \(g) \(h) \(i) \(j) \(k) \(l) \(m) \(n) \(o)\,-\,\(d)\(e)\(f)\(g)\(h)\(i)\(j)\(k)\(l)\(m)\(n)\(o)\,-\,\(d)\(e)\(f)\(g)\(h)\(i)\(j)\(k)\(l)\(m)\(n)

The pharmacokinetic properties of 4-{[3-(2H\-1\ ,\ 3\-b e n z o d i o x o l\-5\-y l )\-1\,\ 2\,\ 4\-o x a d i a z o l\-5\-y l ] m e t h y l }\,-\,\(\text{d}\(\text{e}\(\text{f}\(\text{g}\(\text{h}\(\text{i}\(\text{j}\(\text{k}\(\text{l}\(\text{m}\(\text{n}\(\text{o})\)d\)e\)f\)g\)h\)i\)j\)k\)l\)m\)n\)o}\,-\,\(\text{d}\(\text{e}\(\text{f}\(\text{g}\(\text{h}\(\text{i}\(\text{j}\(\text{k}\(\text{l}\(\text{m})} have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME). In vivo studies in animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These characteristics make it an attractive candidate for further clinical development.

Toxicity studies have also been conducted to evaluate the safety profile of 4-{[3-(2H\-1\ ,\ 3\-b e n z o d i o x o l\-5\-y l )\-1\,\ 2\,\ 4\-o x a d i a z o l\-5\-y l ] m e t h y l }\,-\,\({d}{e}{f}{g}{h}{i}{j}{k}{l}{m}{n}{o}. Results from these studies indicate that it has low toxicity at therapeutic doses and does not cause significant adverse effects in preclinical models. These findings support its potential for use in clinical settings.

In conclusion,